Cas no 420846-72-6 (3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid)

3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid structure
420846-72-6 structure
Product Name:3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid
CAS No:420846-72-6
MF:C16H12N2O3
MW:280.27808
MDL:MFCD20483902
CID:2105902
Update Time:2024-11-02

3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]Benzoic acid
    • 3-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoicacid
    • 3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid
    • MDL: MFCD20483902
    • Inchi: InChI=1S/C16H12N2O3/c19-15-13-7-2-1-6-12(13)14(17-18-15)9-10-4-3-5-11(8-10)16(20)21/h1-8H,9H2,(H,18,19)(H,20,21)
    • InChI Key: LOEQJTGFMWZFBM-UHFFFAOYSA-N
    • SMILES: O=C(O)C1=CC=CC(CC2=NNC(C3=C2C=CC=C3)=O)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3

3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid Pricemore >>

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Apollo Scientific
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